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Compound of Interest

Compound Name: Tris(4-chlorophenyl)phosphine

Cat. No.: B071986

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemicals is paramount. This document provides immediate, essential safety and
logistical information for Tris(4-chlorophenyl)phosphine, including operational and disposal
plans.

Hazard Identification and Classification

Tris(4-chlorophenyl)phosphine is classified as a hazardous chemical.[1][2] It is crucial to
understand its primary hazards to ensure appropriate safety measures are implemented.

Signal Word: Warning[3]

Hazard Statements:

» Causes skin irritation.[1][2][4]

o Causes serious eye irritation.[1][2][4]

» May cause respiratory irritation.[1][2][4]
Precautionary Statements:

o Prevention: Avoid breathing dust. Wash hands, face, and any exposed skin thoroughly after
handling. Use only outdoors or in a well-ventilated area. Wear protective gloves, protective
clothing, eye protection, and face protection.[1][2][4]
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o Response: Specific first aid measures are detailed in the "First Aid Measures" table below. If
skin or eye irritation occurs, seek medical advice.[1]

o Storage: Store in a well-ventilated place and keep the container tightly closed. The storage
area should be locked up.[1][2]

» Disposal: Dispose of contents and container to an approved waste disposal plant.[1][2][4]

Physical and Chemical Properties

Property Value

Appearance Light cream or white to light yellow crystal
powder[1][5]

Physical State Powder Solid[1]

Melting Point 96 - 103 °C / 204.8 - 213.8 °F[1][3]

Molecular Formula (CICeHa)3P

Molecular Weight 365.62[3]

Solubility No information available

Operational Plan: Safe Handling and Storage

A systematic approach to handling and storage is critical to minimize exposure and ensure a
safe laboratory environment.

Engineering Controls

o Ventilation: Use only in a well-ventilated area, such as a chemical fume hood.[1][6]

o Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers
are in close proximity to the workstation.[1][2]

Personal Protective Equipment (PPE)
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PPE Type Specifications

Wear appropriate protective eyeglasses or
chemical safety goggles as described by

Eye/Face Protection OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[1]

Wear appropriate protective gloves and clothing
Skin Protection to prevent skin exposure.[1] Remove and wash

contaminated clothing before reuse.[1]

A dust mask, such as a type N95 (US), is
) ) recommended.[3] No protective equipment is
Respiratory Protection » ]
needed under normal use conditions with

adequate ventilation.[1]

Handling Procedures

» Preparation: Before handling, ensure all engineering controls are functioning correctly and
the required PPE is available and in good condition.

o Dispensing: Avoid the formation of dust and aerosols.[6]

e During Use: Avoid contact with skin, eyes, and clothing.[1] Do not breathe dust or vapors.[1]
Do not ingest.[1]

o After Handling: Wash hands and any exposed skin thoroughly after handling.[1]

Storage Procedures

» Store in a dry, cool, and well-ventilated place.[1][4]
» Keep the container tightly closed.[1][4]
o Store locked up.[1][2]

e Incompatible Materials: Keep away from strong oxidizing agents.[1]
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Emergency and First Aid Procedures

Immediate and appropriate first aid is crucial in the event of exposure.

Exposure Route First Aid Measures

Remove the victim to fresh air and keep them at
) rest in a position comfortable for breathing. If not
Inhalation ) ) o o )
breathing, give artificial respiration. Immediate

medical attention is required.[1]

Wash off immediately with soap and plenty of
) water while removing all contaminated clothes
Skin Contact L .
and shoes. If skin irritation occurs, get medical

advice/attention.[1]

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes.

Eye Contact Remove contact lenses, if present and easy to
do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[1]

Do not induce vomiting. Never give anything by
) mouth to an unconscious person. Drink plenty of
Ingestion o )
water. Call a physician or poison control center

immediately.[1]

Disposal Plan

Proper disposal of Tris(4-chlorophenyl)phosphine and its containers is essential to prevent
environmental contamination and comply with regulations.

» Waste Classification: This waste is classified as hazardous.[2]

» Disposal Method: Dispose of the contents and container to an approved waste disposal
plant.[1][2][4] All disposal practices must be in accordance with local, state, and federal
regulations.
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o Contaminated Packaging: Contaminated packaging should be treated as hazardous waste

and disposed of accordingly.[2]

Experimental Workflow and Safety

Tris(4-chlorophenyl)phosphine is primarily used as a ligand in various coupling reactions,
such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig cross-coupling reactions. The following
diagram illustrates a generalized workflow for handling this chemical in a laboratory setting,

emphasizing the integration of safety procedures.
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Safe Handling Workflow for Tris(4-chlorophenyl)phosphine

Preparation Phase

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Set Up in Fume Hood

Weigh Tris(4-chlorophenyl)phosphine

hction Phase
Spill Response

Dissolve in Solvent

Proceed to Handling

Gather Materials Add to Reaction Mixture

Reaction Complete

Cleanup & Disposal Phase

Decontaminate Glassware

\

Dispose of Chemical Waste

/

Remove PPE

Click to download full resolution via product page

Caption: Generalized workflow for the safe handling of Tris(4-chlorophenyl)phosphine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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tris-4-chlorophenyl-phosphine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.

Contact
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